3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-((pyridin-3-ylmethyl)thio)pyridazine

• IUPAC Name: 3-(3,5-dimethylpyrazol-1-yl)-6-(pyridin-3-ylmethylsulfanyl)pyridazine
• InChI: InChI=1S/C15H15N5S/c1-11-8-12(2)20(19-11)14-5-6-15(18-17-14)21-10-13-4-3-7-16-9-13/h3-9H,10H2,1-2H3
• InChI Key: NIWASUHEHLAQFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)SCC3=CN=CC=C3)C
• Molecular Formula: C15H15N5S
• Molecular Weight: 297.4 g/mol
• CAS No.: 1396564-12-7

Description

3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-((pyridin-3-ylmethyl)thio)pyridazine is a useful research compound. Its molecular formula is C15H15N5S and its molecular weight is 297.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Heterocyclic Compounds with Antibacterial Properties

The synthesis of novel heterocyclic compounds, including those with pyrazole, pyridine, and pyridazine rings, has been explored for potential use as antibacterial agents. For example, Azab, Youssef, and El-Bordany (2013) aimed to synthesize new heterocyclic compounds containing a sulfonamido moiety, resulting in pyran, pyridine, and pyridazine derivatives with high antibacterial activities (Azab, Youssef, & El-Bordany, 2013).

Anti-inflammatory and Antimicrobial Activities

Research has also been conducted on the regioselectivity of 1,3-dipolar cycloadditions to produce isoxazoline, pyrrolo[3,4-d]isoxazole-4,6-diones, and pyrazolo[3,4-d]pyridazines, revealing compounds with good antimicrobial, anti-inflammatory, and analgesic activities. This indicates the therapeutic potential of these heterocyclic compounds in medicinal chemistry (Zaki, Sayed, & Elroby, 2016).

Anticancer Agents Synthesis

The structural elements of pyrazole and pyridazine have been incorporated into the synthesis of potential anticancer agents. Temple, Rose, Comber, and Rener (1987) developed routes for synthesizing congeners of imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines, investigating their activity as mitotic inhibitors with antitumor activity in mice (Temple, Rose, Comber, & Rener, 1987).

Synthesis of Pyrazolo and Pyrimidine Derivatives

Fadda, Etman, El-Seidy, and Elattar (2012) utilized enaminonitriles in the synthesis of new pyrazole, pyridine, and pyrimidine derivatives, showcasing the versatility of these heterocyclic frameworks in creating compounds with potential biological activities (Fadda, Etman, El-Seidy, & Elattar, 2012).